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Compound of Interest

Compound Name: 1-Bromo-10-phenyldecane

Cat. No.: B1273156 Get Quote

This guide provides essential physicochemical data for 1-Bromo-10-phenyldecane, a

compound relevant to various research and drug development applications. The information is

presented to be accessible to researchers, scientists, and professionals in the field of drug

development.

Physicochemical Data Summary
The fundamental molecular properties of 1-Bromo-10-phenyldecane are summarized in the

table below. These values are critical for experimental design, reaction stoichiometry, and

analytical characterization.

Property Value

Molecular Formula C₁₆H₂₅Br[1][2][3]

Molecular Weight 297.28 g/mol [1][2]

Alternate Name (10-Bromodec-1-yl)benzene[2]

CAS Number 85562-26-1[1][2]

Experimental Protocols
The determination of the molecular weight and formula of 1-Bromo-10-phenyldecane is

typically achieved through a combination of mass spectrometry and elemental analysis.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) would be employed to

determine the accurate mass of the molecular ion. This experimental value is then compared to

the calculated exact mass of the proposed formula, C₁₆H₂₅Br, which is 296.114 g/mol [4].

Elemental Analysis: Combustion analysis would be performed to determine the percentage

composition of carbon, hydrogen, and bromine in the sample. These experimental percentages

are then compared to the theoretical percentages calculated from the molecular formula

C₁₆H₂₅Br.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its fundamental

physicochemical properties.

1-Bromo-10-phenyldecane

Molecular Formula

Molecular Weight C16H25Br

297.28 g/mol
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Compound to Properties Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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